Cas no 2089320-98-7 (tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate)

Tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and difluorination at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical research, where its stereochemistry and fluorine substitution enhance bioactivity and metabolic stability. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. Its rigid, fluorinated structure contributes to improved binding affinity and lipophilicity in drug design. The (3R) configuration ensures enantioselective applications, making it useful for the development of targeted therapeutics. Suitable for peptide coupling and medicinal chemistry applications, it offers precise control in complex synthetic routes.

tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate structure

2089320-98-7 structure

Product Name:tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate

CAS No:2089320-98-7

MF:C₁₀H₁₈F₂N₂O₂

MW:236.2589

MDL:MFCD31742664

CID:5095867

PubChem ID:97291627

Update Time:2026-03-02

tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (R)-(5,5-difluoropiperidin-3-yl)carbamate
- (R)-tert-butyl 5,5-difluoropiperidin-3-ylcarbamate
- tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate
- Carbamic acid, N-?[(3R)?-?5,?5-?difluoro-?3-?piperidinyl]?-?, 1,?1-?dimethylethyl ester
- (3R)-3-(Boc-amino)-5,5-difluoropiperidine
- D75190
- t-Butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate
- EN300-1692278
- SCHEMBL23068132
- 2089320-98-7
- AS-84832
- MFCD31742664
- CS-0091702
- (R)-3-(Boc-amino)-5,5-difluoropiperidine
- MDL： MFCD31742664
- Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-4-10(11,12)6-13-5-7/h7,13H,4-6H2,1-3H3,(H,14,15)/t7-/m1/s1
- InChI Key： NZEASWFMIYVAAZ-SSDOTTSWSA-N
- SMILES： FC1(C([H])([H])N([H])C([H])([H])[C@@]([H])(C1([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])F

Computed Properties

Exact Mass: 236.13363415g/mol
Monoisotopic Mass: 236.13363415g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 50.4

tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1006174-100mg	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	100mg	$250	2024-05-23
eNovation Chemicals LLC	Y1006174-250MG	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	250mg	$385	2024-05-23
eNovation Chemicals LLC	Y1006174-500MG	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	500mg	$645	2024-05-23
eNovation Chemicals LLC	Y1006174-1G	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	1g	$965	2024-05-23
eNovation Chemicals LLC	Y1006174-5G	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	5g	$2905	2024-05-23
eNovation Chemicals LLC	Y1006174-10G	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	10g	$4940	2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93576-100MG	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	100MG	￥ 1,287.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93576-250MG	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	250MG	￥ 2,059.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93576-500MG	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	500MG	￥ 3,432.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93576-1G	tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate	2089320-98-7	97%	1g	￥ 5,148.00	2023-04-03

tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate Related Literature

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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

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